Natamycin(Pimaricin)

• Molecular Formula: C33H47NO13
• Molecular Weight: 665.7 g/mol
• InChI: InChI=1S/C33H47NO13/c1-18-10-8-6-4-3-5-7-9-11-21(45-32-30(39)28(34)29(38)19(2)44-32)15-25-27(31(40)41)22(36)17-33(42,47-25)16-20(35)14-24-23(46-24)12-13-26(37)43-18/h3-9,11-13,18-25,27-30,32,35-36,38-39,42H,10,14-17,34H2,1-2H3,(H,40,41)/b4-3+,7-5+,8-6-,11-9+,13-12-/t18-,19-,20+,21+,22+,23-,24+,25+,27-,28+,29-,30+,32+,33-/m1/s1
• InChIKey: NCXMLFZGDNKEPB-KYKVSJDBSA-N

Natamycin Identity and Core Characteristics

Natamycin (CAS 7681-93-8, synonym Pimaricin) is a polyene macrolide antifungal antibiotic produced via submerged aerobic fermentation of Streptomyces natalensis [1]. It belongs to the small family of clinically deployed polyene antifungals alongside amphotericin B and nystatin, yet is distinguished by a tetraene chromophore and the presence of a mycosamine sugar moiety [2]. Natamycin exhibits broad-spectrum in vitro activity against filamentous fungi (Aspergillus spp., Fusarium spp.) and yeasts (Candida spp.), with minimum inhibitory concentrations (MICs) typically below 10 µg/mL for most molds [3]. It is registered both as a pharmaceutical (topical ophthalmic suspension, 5% w/v) for fungal keratitis and as a food preservative (E235) for surface treatment of cheeses and dried sausages [4].

Mechanism Non-permeabilizing ergosterol binding supports membrane protein function studies without bilayer disruption

Application Supports antifungal susceptibility testing, ocular pharmacokinetic research, and food-surface preservation studies

Class Distinction Tetraene polyene macrolide with mycosamine moiety; distinct from heptaene pore-formers

• [1] Aparicio JF, Barreales EG, Payero TD, Vicente CM, de Pedro A, Santos-Aberturas J. Biotechnological production and application of the antibiotic pimaricin: biosynthesis and its regulation. Appl Microbiol Biotechnol. 2016;100(1):61-78. doi:10.1007/s00253-015-7077-0 View Source
• [2] Te Welscher YM, ten Napel HH, Balagué MM, et al. Natamycin blocks fungal growth by binding specifically to ergosterol without permeabilizing the membrane. J Biol Chem. 2008;283(10):6393-6401. doi:10.1074/jbc.M707821200 View Source
• [3] Patil A, Lakhani P, Majumdar S. Current perspectives on natamycin in ocular fungal infections. J Drug Deliv Sci Technol. 2017;41:206-212. doi:10.1016/j.jddst.2017.07.019 View Source
• [4] European Parliament and Council Directive 95/2/EC of 20 February 1995 on food additives other than colours and sweeteners. Off J Eur Communities. 1995;L61:1-40. View Source

Why Natamycin Cannot Be Substituted

Although natamycin, amphotericin B, and nystatin all belong to the polyene macrolide class and share ergosterol as their molecular target, their mechanisms of action, tissue distribution, resistance susceptibility, and approved indications are fundamentally non-interchangeable. Natamycin is unique among clinical polyenes in that it binds ergosterol and blocks fungal growth without causing rapid membrane permeabilization, in stark contrast to the pore-forming mechanisms of nystatin and amphotericin B [1]. This mechanistic divergence translates into differential corneal penetration: natamycin 5% achieves substantially higher corneal tissue levels than amphotericin B 0.15% following topical administration in the intact corneal epithelium model [2]. Furthermore, clinical resistance patterns are compound-specific within the polyene class—Fusarium spp. isolates show far higher resistance rates to amphotericin B than to natamycin [3]. In food preservation, natamycin's surface-localized, non-penetrating behavior and pH-independent activity profile differentiate it fundamentally from organic acid preservatives such as sorbic acid and its salts [4]. These multi-dimensional differences render generic class-level substitution scientifically unsound and potentially consequential for both clinical outcomes and food product quality.

Mechanism mismatch

Amphotericin B or nystatin substitution may confound permeability assays; natamycin blocks growth without pore formation, a profile that may not transfer.

Penetration profile may differ

Reported trans-epithelial corneal penetration advantage over amphotericin B may not replicate with other polyenes in intact barrier models.

Resistance context shift

Fusarium spp. susceptibility rates reported for natamycin differ substantially from amphotericin B or voriconazole; class-level substitution may shift resistance interpretation.

Food-use property gap

Surface-localized, pH-independent mold inhibition may not transfer to matrix-penetrating organic acid preservatives such as sorbate.

• [1] Te Welscher YM, ten Napel HH, Balagué MM, et al. Natamycin blocks fungal growth by binding specifically to ergosterol without permeabilizing the membrane. J Biol Chem. 2008;283(10):6393-6401. doi:10.1074/jbc.M707821200 View Source
• [2] O'Day DM, Head WS, Robinson RD, Clanton JA. Corneal penetration of topical amphotericin B and natamycin. Curr Eye Res. 1986;5(11):877-882. doi:10.3109/02713688609029240 View Source
• [3] Lalitha P, Prajna NV, Manoharan G, et al. Multidrug Antifungal Resistance and Clinical Outcomes in Fungal Keratitis: A Prospective Study in a South Indian Population. medRxiv. 2026. doi:10.64898/2026.02.02.26345336 View Source
• [4] Matsuda T, Ito Y, Miura S, et al. Comparison of Natamycin and Sorbate Residue Levels and Antifungal Activities on the Surface Treatment of Gouda-type Cheese. J Food Hyg Soc Japan. 1991;32(5):389-401. doi:10.3358/shokueishi.32.389 View Source

Natamycin Differential Evidence Guide

Non-Permeabilizing Ergosterol Binding

Natamycin employs a fundamentally distinct fungistatic mechanism within the polyene class. Unlike nystatin and filipin—which bind ergosterol and subsequently form transmembrane pores causing rapid leakage of essential ions and cell death—natamycin binds ergosterol with comparable affinity yet does not alter membrane permeability under conditions that completely block fungal growth [1]. Isothermal titration calorimetry confirmed that natamycin binds specifically to ergosterol-containing model membranes, while parallel permeability assays using carboxyfluorescein-loaded liposomes demonstrated no dye leakage, in direct contrast to nystatin and filipin which caused immediate and complete content release [1]. This mechanistic divergence was further corroborated by a 2022 study showing that natamycin sequesters ergosterol and interferes with ergosterol-dependent membrane protein function (e.g., the lysine transporter Lyp1) rather than disrupting bilayer integrity, with binding selectivity favoring ergosterol- over cholesterol-containing membranes up to 20 mol% sterol [2].

Ergosterol Binding

Head-to-head

No significant dye leakage; growth blocked without permeabilization Nystatin & filipin: immediate and complete carboxyfluorescein release

Supports sterol-sequestration mechanism research without membrane disruption confounding

In vitro liposome model; ITC-confirmed binding affinity

Evidence Dimension	Membrane permeabilization upon ergosterol binding (carboxyfluorescein leakage from ergosterol-containing liposomes)
Target Compound Data	No significant dye leakage; growth fully blocked without permeability change
Comparator Or Baseline	Nystatin: immediate and complete carboxyfluorescein release. Filipin: rapid permeabilization and dye leakage.
Quantified Difference	Qualitative categorical difference: natamycin = non-permeabilizing; nystatin/filipin = permeabilizing pore-formers. Ergosterol binding affinity confirmed by ITC for natamycin.
Conditions	In vitro model membrane system; ergosterol-containing large unilamellar vesicles; carboxyfluorescein dequenching assay; Saccharomyces cerevisiae live-cell experiments; isothermal titration calorimetry (ITC).

Why This Matters

The non-permeabilizing mechanism explains natamycin's favorable safety profile (negligible mammalian cytotoxicity) and supports its suitability for topical ophthalmic and food-surface applications where membrane-disrupting polyenes would cause host tissue damage or off-target effects.

• [1] Te Welscher YM, ten Napel HH, Balagué MM, et al. Natamycin blocks fungal growth by binding specifically to ergosterol without permeabilizing the membrane. J Biol Chem. 2008;283(10):6393-6401. doi:10.1074/jbc.M707821200 View Source
• [2] Szomek M, Reinholdt P, Walther HL, et al. Natamycin sequesters ergosterol and interferes with substrate transport by the lysine transporter Lyp1 from yeast. Biochim Biophys Acta Biomembr. 2022;1864(11):184012. doi:10.1016/j.bbamem.2022.184012 View Source

Corneal Penetration Through Intact Epithelium

In a direct comparative study using ¹⁴C-radiolabelled drug formulations in Dutch-belted rabbits, natamycin 5% ophthalmic suspension achieved substantially higher corneal tissue concentrations than amphotericin B 0.15% following topical administration. With intact corneal epithelium, amphotericin B penetration was negligible at 0.23 µg/g at 2 minutes post-instillation, whereas natamycin reached 7.0 µg/g at the same time point—an approximately 30-fold difference [1]. In corneas debrided of epithelium, both agents entered the corneal stroma and achieved therapeutic aqueous humor levels, confirming that the differential resides specifically in trans-epithelial penetration capability [1]. A 2017 review consolidating multiple pharmacokinetic studies affirmed that natamycin exhibits higher penetration across the intact cornea into immediate associated corneal layers compared to both amphotericin B and the azole antifungals upon topical application [2].

Corneal Penetration

Head-to-head

~30.4-fold higher

Reported corneal tissue concentration context vs. amphotericin B at 2 min post-instillation

Rabbit model; intact epithelium; 7.0 vs 0.23 µg/g

Evidence Dimension	Corneal tissue concentration at 2 minutes post-topical instillation (intact epithelium)
Target Compound Data	7.0 µg/g (natamycin 5% suspension)
Comparator Or Baseline	0.23 µg/g (amphotericin B 0.15% suspension)
Quantified Difference	~30.4-fold higher corneal concentration for natamycin (7.0 vs. 0.23 µg/g)
Conditions	Dutch-belted rabbit model; ¹⁴C-radiolabelled drug; intact corneal epithelium; 2-minute corneal contact time; Current Eye Research, 1986.

Why This Matters

Superior trans-epithelial penetration enables natamycin to reach therapeutic concentrations in the corneal stroma without requiring epithelial debridement, making it the preferred first-line agent for filamentous fungal keratitis where the epithelial barrier remains partially intact.

• [1] O'Day DM, Head WS, Robinson RD, Clanton JA. Corneal penetration of topical amphotericin B and natamycin. Curr Eye Res. 1986;5(11):877-882. doi:10.3109/02713688609029240 View Source
• [2] Patil A, Lakhani P, Majumdar S. Current perspectives on natamycin in ocular fungal infections. J Drug Deliv Sci Technol. 2017;41:206-212. doi:10.1016/j.jddst.2017.07.019 View Source

Cure Rate vs. Voriconazole in Fungal Keratitis

A 2024 network meta-analysis incorporating 14 randomized controlled trials with 1,681 patients evaluated the comparative efficacy and safety of antifungal regimens for fungal keratitis. The analysis demonstrated that 5% natamycin eye drops was superior to 1% voriconazole eye drops in cure rate, with a statistically significant difference (P<0.05). The surface under the cumulative ranking (SUCRA) for cure rate placed 5% natamycin eye drops plus oral voriconazole at 63.3%, while 1% voriconazole eye drops alone ranked lower [1]. Additionally, for safety outcomes, 5% natamycin eye drops was superior to both 1% voriconazole eye drops and 0.2% chlorhexidine eye drops, with statistically significant differences (both P<0.05) [1]. A separate 2025 double-masked RCT (n=108) further confirmed that adjunctive topical voriconazole 1% added to natamycin 5% did not significantly improve clinical outcomes over natamycin monotherapy: complete healing occurred in 76.1% vs. 79.2% (absolute difference 3.1%, 95% CI −13.2% to 19.4%, p=0.70), with median epithelial healing times of 39 vs. 38 days (p=0.86) [2].

Cure Rate vs. Voriconazole

Trial context

Statistically significant difference reported (P Network meta-analysis of 14 RCTs, 1,681 patients

Supports endpoint comparison review in fungal keratitis research models

Monotherapy non-inferiority vs. combination reported

Evidence Dimension	Cure rate (network meta-analysis SUCRA ranking) and safety superiority in fungal keratitis
Target Compound Data	5% natamycin eye drops: SUCRA cure rate 63.3% (in combination arm); statistically significant superiority in safety vs. voriconazole (P<0.05). Monotherapy healing rate: 76.1%.
Comparator Or Baseline	1% voriconazole eye drops: lower SUCRA cure rate ranking; statistically inferior safety profile vs. natamycin (P<0.05).
Quantified Difference	Statistically significant cure rate superiority of natamycin over voriconazole (P<0.05). Safety: natamycin superior to voriconazole (P<0.05). Addition of voriconazole to natamycin: non-significant 3.1% absolute difference in healing (p=0.70).
Conditions	Network meta-analysis of 14 RCTs, 1,681 patients (2024); prospective double-masked RCT, 108 adults, L.V. Prasad Eye Institute, India (2025); CLSI broth microdilution susceptibility testing.

Why This Matters

Procurement of 5% natamycin as first-line monotherapy for fungal keratitis is supported by the highest level of clinical evidence (network meta-analysis of RCTs), with demonstrated non-inferiority of monotherapy versus combination regimens and superior safety compared to voriconazole.

• [1] Pang J, Wei Z, Cao K, Xu X, Liang Q. A network meta-analysis of the efficacy and safety of different antifungal drugs for fungal keratitis. Chin J Exp Ophthalmol. 2024;42(7):629-637. doi:10.3760/cma.j.cn115989-20230408-00124 View Source
• [2] Fernandes M, Das Zunjarwad A, Surico PL, et al. Efficacy of natamycin monotherapy versus combination therapy with voriconazole for fungal keratitis: a randomised clinical trial. Br J Ophthalmol. 2025. doi:10.1136/bjo-2025-328695 View Source

Fusarium Resistance Profile vs. Amphotericin B

A 2026 prospective study of 153 culture-positive fungal keratitis patients in South India evaluated MICs for natamycin, amphotericin B, voriconazole, and econazole against clinical isolates. Among Fusarium spp. (n=81), the most common cause of filamentous fungal keratitis, resistance rates were strikingly compound-specific: natamycin 38.3% versus amphotericin B 93.8%—a greater than 2.4-fold difference in susceptibility retention [1]. For Aspergillus spp. (n=33), resistance to natamycin was 66.7% versus amphotericin B 87.9% [1]. Importantly, fungal resistance to natamycin significantly correlated with poor clinical outcome (P=0.0034, relative risk 1.7, 95% CI 1.2–2.6), establishing that in vitro natamycin susceptibility is clinically prognostic—a correlation not consistently demonstrated for other antifungal classes in keratitis [1]. In a separate study, the geometric mean MIC of natamycin against 12 Fusarium spp. ocular isolates (1.3 µg/mL) was lower than that of voriconazole (2.66 µg/mL), confirming superior in vitro potency [2].

Fusarium Resistance

Head-to-head

2.45-fold higher susceptibility retention

Supports antifungal susceptibility screening context vs. amphotericin B

Clinical ocular isolates; 38.3% vs 93.8% resistance

Evidence Dimension	Antifungal resistance rate among Fusarium spp. clinical ocular isolates (2026 prospective cohort)
Target Compound Data	Natamycin resistance: 38.3% of Fusarium spp. isolates (31/81). GM MIC: 1.3 µg/mL (Fusarium spp., 12 isolates).
Comparator Or Baseline	Amphotericin B resistance: 93.8% of Fusarium spp. isolates (76/81). Voriconazole GM MIC: 2.66 µg/mL (Fusarium spp., 12 isolates). Voriconazole resistance: 97.5% of Fusarium spp. isolates.
Quantified Difference	2.45-fold higher susceptibility retention for natamycin vs. amphotericin B in Fusarium spp. (61.7% susceptible vs. 6.2% susceptible). 2.05-fold lower GM MIC for natamycin vs. voriconazole against Fusarium spp. (1.3 vs. 2.66 µg/mL).
Conditions	Aravind Eye Hospital, Madurai, India; 153 patients; CLSI broth microdilution; Fusarium spp. n=81, Aspergillus spp. n=33; prospective study May–August 2025. MIC data from Mycopathologia 2016 study: 50 ocular isolates.

Why This Matters

In regions where Fusarium is the predominant keratitis pathogen, natamycin retains clinically meaningful susceptibility in the majority of cases where amphotericin B and voriconazole exhibit near-universal resistance, making natamycin the rational empirical first-line agent.

• [1] Lalitha P, Prajna NV, Manoharan G, et al. Multidrug Antifungal Resistance and Clinical Outcomes in Fungal Keratitis: A Prospective Study in a South Indian Population. medRxiv. 2026. doi:10.64898/2026.02.02.26345336 View Source
• [2] Homa M, Manikandan P, Szekeres A, et al. Virulence Attributes and Antifungal Susceptibility Profile of Opportunistic Fungi Isolated from Ophthalmic Infections. Mycopathologia. 2016;181:653-661. doi:10.1007/s11046-016-0018-3 View Source

Cheese Surface Preservation vs. Sorbate

A comparative study on Gouda-type cheese surface treatment established that natamycin and sorbate exhibit fundamentally different distribution and potency profiles. Natamycin remains localized on the cheese surface without penetrating inward, whereas sorbate diffuses throughout the cheese matrix and alters organoleptic properties [1]. Critically, natamycin demonstrates effective antifungal activity at a surface concentration of 2 mg/dm², while sorbate requires 300 mg/dm² to achieve comparable mold inhibition—a 150-fold difference in required application dose . Natamycin's effectiveness persisted for at least 8 weeks after application, showing selective activity against molds (predominantly Penicillium spp.) compared with the broader but less targeted antimicrobial spectrum of sorbate [1]. Furthermore, natamycin's antifungal activity is approximately 500-fold higher than that of sorbic acid against most molds and yeasts on a per-weight basis, with typical inhibitory concentrations of 1.0–6.0 ppm for most species [2]. Natamycin also maintains activity across a wide pH range (3.0–9.0), unlike sorbic acid whose efficacy is pH-dependent and diminishes above its pKa of 4.76 [3].

Cheese Preservation

Head-to-head

150-fold lower application concentration required Surface-localized vs. matrix-penetrating sorbate

Supports surface-specific mold inhibition research and formulation-exposure review

2 vs 300 mg/dm²; 8-week duration; pH 3-9 activity

Evidence Dimension	Effective antifungal surface concentration on cheese; surface penetration behavior; per-weight potency
Target Compound Data	Natamycin: effective at 2 mg/dm² cheese surface; remains surface-localized (non-penetrating); 8-week duration of action; active at pH 3.0–9.0; MIC 1.0–6.0 ppm for most molds.
Comparator Or Baseline	Potassium sorbate: effective at 300 mg/dm² cheese surface; diffuses throughout cheese matrix; pH-dependent activity (pKa 4.76); ~500-fold lower per-weight antifungal potency.
Quantified Difference	150-fold lower surface application concentration required (2 vs. 300 mg/dm²); ~500-fold higher per-weight antifungal potency; qualitative difference in surface localization vs. matrix penetration.
Conditions	Gouda-type cheese surface treatment study; coating and dipping application methods; 8-week storage; Penicillium viridicatum and P. roquefortii as predominant spoilage isolates. J Food Hyg Soc Japan, 1991.

Why This Matters

Natamycin enables mold prevention on cheese surfaces at dramatically lower concentrations than sorbate, without altering product interior quality or flavor, making it the preferred preservative where surface-specific antifungal activity and clean-label status are procurement criteria.

• [1] Matsuda T, Ito Y, Miura S, et al. Comparison of Natamycin and Sorbate Residue Levels and Antifungal Activities on the Surface Treatment of Gouda-type Cheese. J Food Hyg Soc Japan. 1991;32(5):389-401. doi:10.3358/shokueishi.32.389 View Source
• [2] Seebio Biotech. BionatFP PT90 (Natamycin): Natural Food Preservative – Technical Product Information. 2014. View Source
• [3] Stark J, Tan HS. Natamycin. In: Fuquay JW, Fox PF, McSweeney PLH, eds. Encyclopedia of Dairy Sciences. 2nd ed. Academic Press; 2011:1088-1092. View Source

Fungal Keratitis RCT: Efficacy vs. Amphotericin B

The Cross-Linking-Assisted Infection Reduction (CLAIR) trial, an outcome-masked, 2×2 factorial randomized controlled trial, directly compared topical natamycin 5% versus topical amphotericin B 0.15% for filamentous fungal keratitis. There was no statistically significant difference in 24-hour culture positivity between the two treatment groups (coefficient 1.10, 95% CI 0.47 to 2.54, P=0.84), demonstrating equivalent microbiological efficacy [1]. No differences were observed in infiltrate/scar size, percentage of patients achieving epithelialization, or adverse event rates [1]. While the CLAIR trial establishes clinical equivalence between these two polyenes for filamentous fungal ulcers, the differentiation resides in the broader evidence base: natamycin demonstrates superior trans-corneal penetration through intact epithelium (see Evidence Item 2) and substantially lower resistance rates in Fusarium spp. (see Evidence Item 4), positioning it as the more versatile agent when the causative organism is unknown or when epithelial integrity is preserved [2].

CLAIR Trial

Trial context

No statistically significant difference in microbiological cure (P=0.84) Natamycin 5% vs. amphotericin B 0.15%

Reported endpoint equivalence in filamentous fungal keratitis RCT context

Outcome-masked 2x2 factorial design; equivalent adverse event profiles

Evidence Dimension	24-hour microbiological cure on repeat culture (primary outcome) in filamentous fungal keratitis RCT
Target Compound Data	Topical natamycin 5%: microbiological cure rate equivalent to amphotericin B (OR for amphotericin B vs. natamycin = 1.10).
Comparator Or Baseline	Topical amphotericin B 0.15%: equivalent 24-hour culture positivity rate (coefficient 1.10, 95% CI 0.47–2.54, P=0.84).
Quantified Difference	No statistically significant difference in primary efficacy outcome (P=0.84). Equivalent infiltrate/scar size, epithelialization rate, and adverse event profiles.
Conditions	CLAIR trial: outcome-masked, 2×2 factorial RCT; Aravind Eye Hospital, Madurai, India; smear-positive filamentous fungal ulcers; 4 arms: natamycin ± CXL, amphotericin B ± CXL; published Ophthalmology 2020;127(2):159-166.

Why This Matters

Procurement decisions between natamycin and amphotericin B for filamentous fungal keratitis can reasonably consider factors beyond microbiological efficacy—such as superior epithelial penetration and lower Fusarium resistance rates—without concern for compromising clinical outcomes.

• [1] Prajna NV, Radhakrishnan N, Lalitha P, et al. Cross-Linking-Assisted Infection Reduction: A Randomized Clinical Trial Evaluating the Effect of Adjuvant Cross-Linking on Outcomes in Fungal Keratitis. Ophthalmology. 2020;127(2):159-166. doi:10.1016/j.ophtha.2019.08.029 View Source
• [2] O'Day DM, Head WS, Robinson RD, Clanton JA. Corneal penetration of topical amphotericin B and natamycin. Curr Eye Res. 1986;5(11):877-882. doi:10.3109/02713688609029240 View Source

Natamycin Application Scenarios

Fungal Keratitis First-Line Therapy

In tropical and subtropical regions where Fusarium spp. are the predominant cause of fungal keratitis, natamycin 5% ophthalmic suspension is the evidence-supported empirical first-line agent. The clinical rationale rests on three converging evidence streams: (1) natamycin retains 61.7% susceptibility in Fusarium clinical isolates versus only 6.2% for amphotericin B and 2.5% for voriconazole [1]; (2) in the MUTT I trial and subsequent network meta-analysis, 5% natamycin demonstrated superior or equivalent clinical cure rates compared to voriconazole, with better safety outcomes (P<0.05) [2]; and (3) natamycin achieves 30-fold higher corneal tissue concentrations through intact epithelium compared to amphotericin B, enabling therapeutic drug levels at the infection site without epithelial debridement [3]. Procurement specifications should require compliance with USP/EP monographs for natamycin ophthalmic suspension and confirm absence of deleterious preservatives for compromised corneal tissue.

Surface Mold Prevention on Cheese

For cheese manufacturers requiring mold inhibition during ripening without affecting internal product quality, natamycin applied as a surface coating at 2 mg/dm² provides 8-week mold protection while remaining localized to the cheese exterior—in direct contrast to potassium sorbate, which penetrates inward at a required dose of 300 mg/dm² [1]. Natamycin's activity is independent of pH across the range 3.0–9.0, making it suitable for surface-ripened, mold-ripened, and acid-coagulated cheese varieties where sorbic acid efficacy is compromised above its pKa [2]. Regulatory compliance under EU Directive 95/2/EC (E235) permits surface treatment of hard, semi-hard, and semi-soft cheeses with a maximum residual limit of 1 mg/dm² at 5 mm below the rind [3]. Procurement-grade natamycin for food use should be specified as a natamycin-lactose blend (minimum 50% natamycin assay, conforming to FCC/JECFA specifications) to ensure standardized dispersion in brine or coating polymer matrices.

Mechanistic Research on Non-Pore-Forming Polyenes

Natamycin serves as a critical tool compound for investigating ergosterol-dependent membrane biology without the confounding variable of membrane permeabilization. The 2008 landmark study by te Welscher et al. demonstrated that natamycin binds ergosterol with specificity comparable to other polyenes yet does not induce carboxyfluorescein leakage from model membranes, providing a clean experimental system for studying ergosterol's role in membrane protein function [1]. Subsequent work by Szomek et al. (2022) exploited this property to reveal that natamycin sequesters ergosterol and specifically inhibits the lysine transporter Lyp1 without disrupting bulk membrane integrity, establishing a paradigm for sterol-sequestration-based antifungal mechanisms [2]. Researchers procuring natamycin for mechanistic studies should specify high-purity analytical-grade material (≥95% HPLC purity) and confirm the absence of contaminating polyenes (especially amphotericin B or nystatin) that would confound permeability assays.

Fungal Keratitis Combination Susceptibility Testing

For clinical microbiology laboratories supporting tertiary eye care centers, natamycin forms the backbone of antifungal susceptibility testing panels for ocular fungal isolates. The in vitro MIC of natamycin against clinical isolates is directly prognostic: a 2-fold increase in natamycin MIC is associated with a 0.29 mm larger 3-month infiltrate/scar size (95% CI 0.15–0.43, P<0.001) and 2.41-fold increased odds of corneal perforation (95% CI 1.46–3.97, P<0.001) [1]. Furthermore, in vitro checkerboard synergy testing has demonstrated that natamycin-voriconazole combinations produce synergistic or additive effects in 33.3% of Candida spp., 23.1% of Fusarium spp., and 22.2% of Aspergillus spp., with zero instances of antagonism observed across all tested isolates [2]. Procurement of natamycin analytical reference standard (USP Natamycin RS or EP Natamycin CRS) with a validated Certificate of Analysis is essential for CLSI M38-A2-compliant broth microdilution MIC determinations.

Application

Selection Property

Validation Focus

Fungal keratitis empirical treatment research

Corneal penetration and Fusarium susceptibility profile

Endpoint comparison in filamentous fungal models

Surface mold prevention studies on cheese

Surface-localized, pH-independent antifungal activity

Formulation-exposure and residue-limit review

Non-pore-forming polyene mechanistic research

Ergosterol sequestration without membrane permeabilization

Membrane protein function and sterol-binding assay context

Ocular isolate susceptibility testing panels

Reported MIC correlation with clinical endpoint context

Prognostic susceptibility breakpoint review

• [1] Lalitha P, Prajna NV, Manoharan G, et al. Multidrug Antifungal Resistance and Clinical Outcomes in Fungal Keratitis: A Prospective Study in a South Indian Population. medRxiv. 2026. doi:10.64898/2026.02.02.26345336 View Source
• [2] Pang J, Wei Z, Cao K, Xu X, Liang Q. A network meta-analysis of the efficacy and safety of different antifungal drugs for fungal keratitis. Chin J Exp Ophthalmol. 2024;42(7):629-637. doi:10.3760/cma.j.cn115989-20230408-00124 View Source
• [3] O'Day DM, Head WS, Robinson RD, Clanton JA. Corneal penetration of topical amphotericin B and natamycin. Curr Eye Res. 1986;5(11):877-882. doi:10.3109/02713688609029240 View Source
• [4] Matsuda T, Ito Y, Miura S, et al. Comparison of Natamycin and Sorbate Residue Levels and Antifungal Activities on the Surface Treatment of Gouda-type Cheese. J Food Hyg Soc Japan. 1991;32(5):389-401. doi:10.3358/shokueishi.32.389 View Source
• [5] Stark J, Tan HS. Natamycin. In: Fuquay JW, Fox PF, McSweeney PLH, eds. Encyclopedia of Dairy Sciences. 2nd ed. Academic Press; 2011:1088-1092. View Source
• [6] European Parliament and Council Directive 95/2/EC of 20 February 1995 on food additives other than colours and sweeteners. Off J Eur Communities. 1995;L61:1-40. View Source
• [7] Te Welscher YM, ten Napel HH, Balagué MM, et al. Natamycin blocks fungal growth by binding specifically to ergosterol without permeabilizing the membrane. J Biol Chem. 2008;283(10):6393-6401. doi:10.1074/jbc.M707821200 View Source
• [8] Szomek M, Reinholdt P, Walther HL, et al. Natamycin sequesters ergosterol and interferes with substrate transport by the lysine transporter Lyp1 from yeast. Biochim Biophys Acta Biomembr. 2022;1864(11):184012. doi:10.1016/j.bbamem.2022.184012 View Source
• [9] Sun CQ, Lalitha P, Prajna NV, et al. Association Between In Vitro Susceptibility to Natamycin and Voriconazole and Clinical Outcomes in Fungal Keratitis. Ophthalmology. 2014;121(8):1495-1500.e1. doi:10.1016/j.ophtha.2014.03.004 View Source
• [10] Sradhanjali S, Yein B, Sharma S, Das S. In vitro synergy of natamycin and voriconazole against clinical isolates of Fusarium, Candida, Aspergillus and Curvularia spp. Br J Ophthalmol. 2018;102(1):142-145. doi:10.1136/bjophthalmol-2017-310683 View Source